Cas no 1013-47-4 (1-(7-Methyl-1H-indol-3-yl)propan-2-amine)
1013-47-4 structure
Product Name:1-(7-Methyl-1H-indol-3-yl)propan-2-amine
CAS No:1013-47-4
MF:C12H16N2
MW:188.268842697144
MDL:MFCD06662243
CID:1078730
PubChem ID:6486609
Update Time:2025-04-20
1-(7-Methyl-1H-indol-3-yl)propan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-Methyl-2-(7-methyl-1H-indol-3-yl)-ethylamine
- 1-Methyl-2-(7-methyl-1H-indol-3-yl)-ethylaminehydrochloride
- 1-methyl-2-(4-methyl-indol-3-yl)-ethylamine
- 1-methyl-2-(7-methyl-indol-3-yl)-ethylamine
- 3-(2-Amino-propyl)-4-methyl-indol
- 3-(2-Amino-propyl)-7-methyl-indol
- 4-Methyl-AMT
- RARECHEM AN KC 1419
- 1-(7-methyl-1H-indol-3-yl)propan-2-amine
- 1-(7-methyl-1H-indol-3-yl)propan-2-amine hydrochloride
- AKOS017259202
- SCHEMBL10646800
- STL429758
- 7-methyl-alpha-methyltryptamine
- 1013-47-4
- EN300-359759
- 1-methyl-2-(7-methyl-1h-indol-3-yl)ethyl amine
- AKOS000301666
- 1-(7-Methyl-1H-indol-3-yl)propan-2-amine
-
- MDL: MFCD06662243
- Inchi: 1S/C12H16N2/c1-8-4-3-5-11-10(6-9(2)13)7-14-12(8)11/h3-5,7,9,14H,6,13H2,1-2H3
- InChI Key: ISJMGGZLKGIAFX-UHFFFAOYSA-N
- SMILES: N1C=C(C2C=CC=C(C)C1=2)CC(C)N
Computed Properties
- Exact Mass: 188.131348519g/mol
- Monoisotopic Mass: 188.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 41.8Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 353.2±27.0 °C at 760 mmHg
- Flash Point: 194.6±10.9 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
1-(7-Methyl-1H-indol-3-yl)propan-2-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: 25
- Safety Instruction: 45
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(7-Methyl-1H-indol-3-yl)propan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M156386-100mg |
1-(7-Methyl-1H-indol-3-yl)propan-2-amine |
1013-47-4 | 100mg |
$ 115.00 | 2022-06-04 | ||
| TRC | M156386-500mg |
1-(7-Methyl-1H-indol-3-yl)propan-2-amine |
1013-47-4 | 500mg |
$ 455.00 | 2022-06-04 | ||
| TRC | M156386-1g |
1-(7-Methyl-1H-indol-3-yl)propan-2-amine |
1013-47-4 | 1g |
$ 705.00 | 2022-06-04 | ||
| Matrix Scientific | 020737-500mg |
1-Methyl-2-(7-methyl-1H-indol-3-yl)-ethylamine |
1013-47-4 | 500mg |
$322.00 | 2023-09-09 | ||
| Matrix Scientific | 020737-1g |
1-Methyl-2-(7-methyl-1H-indol-3-yl)-ethylamine |
1013-47-4 | 1g |
$495.00 | 2023-09-09 | ||
| Enamine | EN300-359759-0.05g |
1-(7-methyl-1H-indol-3-yl)propan-2-amine |
1013-47-4 | 95.0% | 0.05g |
$200.0 | 2025-03-18 | |
| Enamine | EN300-359759-0.1g |
1-(7-methyl-1H-indol-3-yl)propan-2-amine |
1013-47-4 | 95.0% | 0.1g |
$298.0 | 2025-03-18 | |
| Enamine | EN300-359759-0.25g |
1-(7-methyl-1H-indol-3-yl)propan-2-amine |
1013-47-4 | 95.0% | 0.25g |
$425.0 | 2025-03-18 | |
| Enamine | EN300-359759-0.5g |
1-(7-methyl-1H-indol-3-yl)propan-2-amine |
1013-47-4 | 95.0% | 0.5g |
$668.0 | 2025-03-18 | |
| Enamine | EN300-359759-1.0g |
1-(7-methyl-1H-indol-3-yl)propan-2-amine |
1013-47-4 | 95.0% | 1.0g |
$857.0 | 2025-03-18 |
1-(7-Methyl-1H-indol-3-yl)propan-2-amine Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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